![molecular formula C24H31FN2O2 B12407745 sigma1 Receptor/mu Opioid receptor modulator 1](/img/structure/B12407745.png)
sigma1 Receptor/mu Opioid receptor modulator 1
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Overview
Description
Sigma1 Receptor/mu Opioid receptor modulator 1 is a compound that interacts with both sigma-1 receptors and mu-opioid receptors. Sigma-1 receptors are unique transmembrane proteins expressed throughout the central nervous system and certain peripheral tissues. They play a role in modulating pain perception and other physiological processes. Mu-opioid receptors are well-known for their role in mediating the effects of opioids, including analgesia and euphoria .
Preparation Methods
The preparation of Sigma1 Receptor/mu Opioid receptor modulator 1 involves several synthetic routes and reaction conditions. While specific industrial production methods are not widely documented, the synthesis typically involves the following steps:
Initial Synthesis: The compound is synthesized through a series of chemical reactions, including condensation and cyclization reactions.
Purification: The synthesized compound is purified using techniques such as column chromatography and recrystallization.
Characterization: The final product is characterized using spectroscopic methods like nuclear magnetic resonance (NMR) and mass spectrometry (MS) to confirm its structure.
Chemical Reactions Analysis
Sigma1 Receptor/mu Opioid receptor modulator 1 undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.
Common Reagents and Conditions: Typical reagents include acids, bases, and organic solvents. Reaction conditions often involve controlled temperatures and inert atmospheres.
Major Products: The major products formed depend on the specific reaction and conditions used.
Scientific Research Applications
Sigma1 Receptor/mu Opioid receptor modulator 1 has a wide range of scientific research applications:
Chemistry: The compound is used as a tool to study the interactions between sigma-1 receptors and mu-opioid receptors.
Biology: It helps in understanding the role of sigma-1 receptors in cellular processes, including ion regulation and neuron survival.
Medicine: The compound is investigated for its potential in pain management and as an adjuvant in opioid therapies.
Mechanism of Action
The mechanism of action of Sigma1 Receptor/mu Opioid receptor modulator 1 involves its interaction with sigma-1 receptors and mu-opioid receptors:
Sigma-1 Receptors: The compound binds to sigma-1 receptors, modulating their activity and influencing intracellular ion regulation and neuron survival.
Mu-Opioid Receptors: It enhances the analgesic effects of mu-opioid receptors by potentiating opioid transduction without directly competing for opioid receptor binding.
Molecular Targets and Pathways: The compound affects pathways involved in pain perception and opioid signaling, making it a valuable tool for studying these processes.
Comparison with Similar Compounds
Sigma1 Receptor/mu Opioid receptor modulator 1 is unique in its dual interaction with sigma-1 and mu-opioid receptors. Similar compounds include:
Pentazocine: A sigma-1 receptor agonist with analgesic properties.
DAMGO: A selective mu-opioid receptor agonist used in research.
S1RA: A sigma-1 receptor antagonist that enhances opioid analgesia
These compounds highlight the uniqueness of this compound in modulating both sigma-1 and mu-opioid receptors, offering potential therapeutic advantages in pain management and opioid therapy.
Properties
Molecular Formula |
C24H31FN2O2 |
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Molecular Weight |
398.5 g/mol |
IUPAC Name |
N-[2-[4-[(4-fluorophenyl)methyl]piperidin-1-yl]ethyl]-N-(4-methoxyphenyl)propanamide |
InChI |
InChI=1S/C24H31FN2O2/c1-3-24(28)27(22-8-10-23(29-2)11-9-22)17-16-26-14-12-20(13-15-26)18-19-4-6-21(25)7-5-19/h4-11,20H,3,12-18H2,1-2H3 |
InChI Key |
QJJOFHXMRIILNX-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)N(CCN1CCC(CC1)CC2=CC=C(C=C2)F)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
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